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Introduction
Tungsten (IV) chloride (WCl₄), also known as tungsten tetrachloride, is an inorganic compound

that serves as a significant precursor in the synthesis of various tungsten-based materials and

catalysts. Its unique electronic and structural properties have garnered considerable interest in

academic and industrial research. This technical guide provides a comprehensive overview of

the molecular structure of tungsten (IV) chloride in both the solid and gas phases, detailed

experimental protocols for its synthesis and characterization, and a discussion of its chemical

properties and reactivity.

Molecular Structure
The molecular structure of tungsten (IV) chloride presents a fascinating case of polymorphism,

exhibiting distinct arrangements in the solid state and the gas phase.
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In the solid state, tungsten (IV) chloride adopts a polymeric structure.[1] Single-crystal X-ray

diffraction studies have revealed that it crystallizes in the monoclinic C2/m space group.[2] The

fundamental repeating unit consists of tungsten atoms in a distorted octahedral coordination

environment.[1] Each tungsten center is coordinated to six chloride ligands. Four of these

chloride atoms act as bridging ligands, connecting adjacent tungsten atoms to form infinite

linear chains.[1]

A key feature of this polymeric structure is the alternating short and long distances between

tungsten atoms along the chain. The shorter W-W distance is approximately 2.688 Å, indicative

of a significant metal-metal bonding interaction, while the longer, non-bonding distance is about

3.787 Å.[1] The W-Cl bond lengths vary, with terminal chlorides having shorter bond lengths

than the bridging chlorides.[2]

Table 1: Crystallographic Data for Polymeric Tungsten (IV) Chloride

Parameter Value

Crystal System Monoclinic

Space Group C2/m

a (Å) 11.782(3)

b (Å) 6.475(1)

c (Å) 8.062(2)

β (°) 131.14(1)

V (Å³) 463.2(2)

Z 4

W-W bonding distance (Å) 2.688(2)

W-W non-bonding distance (Å) 3.787(3)

Data obtained from single-crystal X-ray diffraction studies.[2]

Figure 1: Simplified representation of the polymeric chain structure of solid WCl₄.
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The molecular structure of tungsten (IV) chloride in the gas phase has been a subject of some

debate, with experimental and theoretical studies initially suggesting different geometries.

Early gas electron diffraction (GED) studies suggested a distorted tetrahedral (D₂d symmetry)

structure for monomeric WCl₄.[3] However, more recent density functional theory (DFT)

calculations have indicated that the ground state of gas-phase WCl₄ is a regular tetrahedral

(Td) triplet.[4][5] The discrepancy between the experimental and computational results may be

attributed to the complex composition of the vapor phase at the high temperatures required for

GED experiments, which can contain various tungsten chloride species.[3][4]

Table 2: Comparison of Gas-Phase Structural Parameters for WCl₄

Method Geometry W-Cl Bond Length (Å)

Gas Electron Diffraction (GED) Distorted Tetrahedral (D₂d) -

Density Functional Theory

(DFT)
Tetrahedral (Td)

Calculated values vary with

basis set
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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